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Compound of Interest

Compound Name: Hexachlorocyclohexane
CAS No.: 119911-69-2
Cat. No.: B172972
Get Quote
. J

Executive Summary: The "Zero-Drain" Mandate
Hexachlorocyclohexane (HCH), encompassing all isomers (

), is not merely a toxic reagent; it is a Persistent Organic Pollutant (POP) regulated globally
under the Stockholm Convention.

The Directive is absolute: Under no circumstances shall HCH or HCH-contaminated solvents
be discharged into municipal or facility water systems.[1] The biological half-life of HCH in
aquatic environments promotes rapid bioaccumulation in the food web.[1] All disposal must
follow a rigorous "Cradle-to-Incineration” pathway.[1]

This guide outlines the operational workflow for identifying, packaging, and handing off HCH
waste to ensure compliance with EPA RCRA standards and to protect your facility from liability.

Part 1: Identification & Regulatory Classification[1]

Before handling waste, you must classify it correctly to generate the appropriate manifest. HCH
IS unique because its regulatory status changes based on its formulation and concentration.[1]
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Table 1: RCRA Waste Codes for HCH

Material State Description RCRA Code Hazard Class

Commercial chemical

product (specifically

Pure / Unused "HCH/Lindane) U129 Toxic Waste
discarded as waste.[1]
[2]

) Debris or spill cleanup
Contaminated ] ] o o
) ) materials exceeding D013 Toxicity Characteristic

Soil/Solids
0.4 mg/L (TCLP).[1]
HCH dissolved in

Experimental Mixtures  spent solvents (e.g., FO03 / FO05 Ignitable / Toxic

Acetone, Hexane).

Scientist’'s Note on Isomers: While the EPA specifically lists "Lindane" (

-isomer) under U129, technical grade HCH is a mixture of isomers.[1] Treat all HCH
iIsomers with the severity of U129 waste to ensure a safety margin. The

-isomer is the most persistent and bioaccumulative of the group.

Part 2: The Containment Protocol (Lab-Scale)

The majority of exposure incidents occur during the transfer of waste, not the experiment itself.
Follow this self-validating containment system.

1. Segregation (The "Red Line" Rule)

e Do Not Mix: Never combine HCH waste with oxidizers (e.qg., nitric acid, peroxides). While
HCH is chemically stable, the reaction with strong oxidizers can generate phosgene-like
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vapors or cause pressure buildup.[1]

o Dedicated Stream: Establish a dedicated "Halogenated Solvent” waste stream. Do not mix
with non-halogenated solvents (like ethanol) if possible, as this increases the cost of disposal

for the entire container.

2. Packaging & Labeling

e Primary Container: Use amber glass or high-density polyethylene (HDPE).[1] Avoid standard
LDPE wash bottles for long-term storage as chlorinated hydrocarbons can permeate the

plastic over time.[1]
o Labeling: The label must explicitly state:
o "Hazardous Waste"[3][4][5]
o "Hexachlorocyclohexane (Lindane)"[6]
o "Toxic" & "Carcinogen"[1][7]

o Approximate concentration (e.g., "1% in Hexane")

3. Personal Protective Equipment (PPE) Matrix

Standard latex gloves provide zero protection against HCH in organic solvents.[1]
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PPE Item Specification Rationale

Essential for spill cleanup or
handling concentrated stock.
[1] Breakthrough time > 4
hours.

Gloves (Primary) Silver Shield / 4H (Laminate)

Acceptable only for handling
) - i closed containers.[1]
Gloves (Incidental) Nitrile (Double-gloved, >5 mil) )
Immediate removal upon

splash.[1]

HCH sublimes.[1] If handling
Respirat N95 (Particulate) or P100 powder outside a fume hood
espirator
P Y (\Vapor) (not recommended), a

respirator is mandatory.[1]

Part 3: The Disposal Pathway (Incineration)

You generally cannot destroy HCH in a standard laboratory setup.[1] Chemical hydrolysis
(using strong alkali) is possible but risky due to the formation of trichlorobenzenes if not
controlled perfectly.[1] Therefore, High-Temperature Incineration is the only validated disposal
method.[1]

Why Incineration?

HCH requires a combustion temperature of >1,100°C (2,000°F) with a residence time of at
least 2 seconds.[1][4]

e The Risk: Incomplete combustion at lower temperatures (e.g., open burning or standard
trash incineration) can facilitate the de novo synthesis of Polychlorinated Dibenzo-p-dioxins
(PCDDs)—compounds significantly more toxic than the original HCH.

o The Mechanism: Your waste hauler will transport the sealed U129/D013 waste to a licensed
hazardous waste combustor. There, it undergoes thermal oxidation, breaking the C-CI bonds
and converting the chlorine into HCI, which is then scrubbed from the exhaust.

Part 4: Emergency Spill Management[1]
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If a spill occurs, your immediate response dictates the long-term contamination risk of the lab.

e |solate: Evacuate the immediate area. HCH is a semi-volatile solid; dust or aerosols can
spread rapidly.[1]

e Protect: Don Silver Shield gloves and a respirator.[1]
e Contain:

o Solid Spill: Do not dry sweep.[1] This creates dust.[1] Cover with wet sand or a dust
suppressant, then scoop into a disposal container.[1]

o Liquid Spill: Adsorb with vermiculite or activated charcoal.[1] Activated charcoal is
preferred as it binds the organic ring structure effectively.[1]

o Decontaminate: Wash the surface with a detergent solution, followed by an ethanol wipe.[1]
Do not use bleach, as hypochlorite can react with residues.[1]

Part 5: Operational Workflow Diagram

The following diagram illustrates the critical decision points for HCH waste handling, ensuring
"Cradle-to-Grave" compliance.
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HCH Waste Generation
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Figure 1: The "Cradle-to-Grave" workflow for Hexachlorocyclohexane.[1] Note the
convergence of waste streams into high-temperature incineration to prevent dioxin formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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